4-Fluorobicyclo[4.1.0]heptane-3-carboxylicacid

• Molecular Formula: C8H11FO2
• Molecular Weight: 158.17 g/mol
• IUPAC Name: 4-fluorobicyclo[4.1.0]heptane-3-carboxylic acid
• InChI: InChI=1S/C8H11FO2/c9-7-3-5-1-4(5)2-6(7)8(10)11/h4-7H,1-3H2,(H,10,11)
• InChI Key: RDYAPRUHHBJNMY-UHFFFAOYSA-N
• Canonical SMILES: C1C2C1CC(C(C2)C(=O)O)F

Description

4-Fluorobicyclo[4.1.0]heptane-3-carboxylicacid is a fluorinated bicyclic compound with the molecular formula C8H11FO2 and a molecular weight of 158.17 g/mol . This compound is primarily used in scientific research and industrial applications due to its unique structural properties and reactivity.

Preparation Methods

The synthesis of 4-Fluorobicyclo[4.1.0]heptane-3-carboxylicacid typically involves the following steps:

Synthetic Routes: The compound can be synthesized through a series of organic reactions starting from readily available precursors.

Reaction Conditions: The reactions are usually carried out in an inert atmosphere to prevent unwanted side reactions.

Industrial Production: On an industrial scale, the production process is optimized for higher yields and purity.

Chemical Reactions Analysis

4-Fluorobicyclo[4.1.0]heptane-3-carboxylicacid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride, leading to the formation of reduced derivatives.

Substitution: The fluorine atom in the compound can be substituted with other functional groups using nucleophilic substitution reactions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

4-Fluorobicyclo[4.1.0]heptane-3-carboxylicacid has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs or as a diagnostic tool.

Industry: It is used in the production of specialty chemicals and materials, including polymers and coatings.

Mechanism of Action

The mechanism of action of 4-Fluorobicyclo[4.1.0]heptane-3-carboxylicacid involves its interaction with specific molecular targets:

Molecular Targets: The compound can interact with various enzymes and receptors, modulating their activity and leading to specific biological effects.

Pathways Involved: The pathways involved in its mechanism of action depend on the specific application and target.

Comparison with Similar Compounds

4-Fluorobicyclo[4.1.0]heptane-3-carboxylicacid can be compared with other similar compounds to highlight its uniqueness:

Similar Compounds: Compounds such as 4-Fluorobicyclo[2.2.1]heptane-1-carboxylic acid and other fluorinated bicyclic carboxylic acids share structural similarities.

Uniqueness: The presence of the fluorine atom and the specific bicyclic structure confer unique reactivity and properties to this compound, making it distinct from other similar compounds.